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Compound of Interest

Compound Name:
Potassium 4-

bromobenzenesulfonate

Cat. No.: B1343616 Get Quote

Technical Guide: Potassium 4-
bromobenzenesulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of Potassium 4-bromobenzenesulfonate, with a particular focus on its

relevance in synthetic chemistry and drug development.

Core Compound Data
Potassium 4-bromobenzenesulfonate is an organosulfur compound that serves as a

versatile intermediate in various chemical syntheses. The presence of both a bromine atom

and a sulfonate group on the benzene ring allows for a range of chemical transformations,

making it a valuable building block in the synthesis of more complex molecules.
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Property Value

Molecular Formula C₆H₄BrKO₃S

Molecular Weight 275.16 g/mol [1]

CAS Number 66788-58-7

Appearance White to off-white solid

Solubility Soluble in water and alcohol

Synthesis Protocol
The synthesis of Potassium 4-bromobenzenesulfonate is typically achieved in a two-step

process: the sulfonation of bromobenzene to form 4-bromobenzenesulfonic acid, followed by

neutralization with a potassium salt to yield the final product.

Step 1: Sulfonation of Bromobenzene to 4-Bromobenzenesulfonic Acid

This procedure is based on a general method for the sulfonation of aromatic compounds.

Materials:

Bromobenzene

Fuming sulfuric acid (oleum) or chlorosulfonic acid

Inert solvent (e.g., dichloromethane)

Ice

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place the

bromobenzene in an inert solvent.

Cool the flask in an ice bath.
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Slowly add fuming sulfuric acid or chlorosulfonic acid to the cooled solution with

continuous stirring. The temperature should be maintained below 25 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat gently (e.g., to 50-60 °C) for a designated period to ensure complete reaction.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, carefully pour the reaction mixture over ice to quench the reaction. The

4-bromobenzenesulfonic acid will precipitate out of the solution.

Isolate the solid product by filtration, wash with cold water, and dry.

Step 2: Neutralization to form Potassium 4-bromobenzenesulfonate

This procedure follows the general principle of acid-base neutralization to form a salt.

Materials:

4-bromobenzenesulfonic acid (from Step 1)

Potassium hydroxide (KOH) or Potassium carbonate (K₂CO₃) solution

Water

Ethanol

Procedure:

Dissolve the crude 4-bromobenzenesulfonic acid in water.

Slowly add a solution of potassium hydroxide or potassium carbonate with stirring until the

solution reaches a neutral pH (approximately 7).

The resulting solution contains Potassium 4-bromobenzenesulfonate.

To isolate the salt, the water can be removed under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1343616?utm_src=pdf-body
https://www.benchchem.com/product/b1343616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solid product can be further purified by recrystallization from a suitable solvent

system, such as ethanol-water.

Applications in Drug Development
Aryl sulfonates and aryl bromides are pivotal precursors in the synthesis of pharmaceutical

compounds. The bromine atom in Potassium 4-bromobenzenesulfonate makes it an

excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki and

Heck reactions. These reactions are fundamental in creating carbon-carbon bonds, a critical

step in the assembly of complex drug molecules.

The sulfonate group can also be a key functional handle or be part of the final molecular

scaffold, contributing to the pharmacological properties of the drug.

Below is a diagram illustrating a logical workflow for the utilization of Potassium 4-
bromobenzenesulfonate in a typical drug discovery pipeline.
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Caption: Synthetic pathway and application of Potassium 4-bromobenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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